3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate

• CAS No.: 185331-34-4
• Molecular Formula: C15H20NO2-
• Molecular Weight: 246.32 g/mol
• IUPAC Name: 3-[(4-hydroxy-2,6-dimethylphenyl)methylideneamino]-2,3-dimethylbut-1-en-1-olate
• InChI: InChI=1S/C15H21NO2/c1-10-6-13(18)7-11(2)14(10)8-16-15(4,5)12(3)9-17/h6-9,17-18H,1-5H3/p-1
• InChI Key: QKUQGOUIRUQLNY-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=CC(=C1C=NC(C)(C)C(=C[O-])C)C)O

Description

3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate is a chemical compound with a complex structure that includes a cyclohexadienone moiety and a buten-1-olate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate typically involves multi-step organic reactions. One common method includes the condensation of 2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene with an appropriate amine, followed by the introduction of the buten-1-olate group under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the production process. The choice of solvents, catalysts, and purification techniques is crucial to achieving the desired product quality.

Chemical Reactions Analysis

Types of Reactions

3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, pressure, and solvent choice, are tailored to the specific reaction being performed.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism by which 3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in the compound’s biological activity. The pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene derivatives: These compounds share a similar core structure but differ in the substituents attached to the cyclohexadienone ring.

Buten-1-olate derivatives: Compounds with variations in the buten-1-olate group can exhibit different chemical and biological properties.

Uniqueness

What sets 3-{[(2,6-Dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino}-2,3-dimethylbut-1-en-1-olate apart is its unique combination of structural features, which confer distinct chemical reactivity and potential applications. Its ability to undergo a variety of chemical reactions and its potential biological activities make it a compound of significant interest in both research and industrial contexts.